![molecular formula C18H15N3O2S B2711426 N-(4-(furan-2-yl)thiazol-2-yl)-2-(1-methyl-1H-indol-3-yl)acetamide CAS No. 1171756-64-1](/img/structure/B2711426.png)
N-(4-(furan-2-yl)thiazol-2-yl)-2-(1-methyl-1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(furan-2-yl)thiazol-2-yl)-2-(1-methyl-1H-indol-3-yl)acetamide, also known as FIT-039, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of the polo-like kinase 1 (PLK1), which is a key regulator of cell division and proliferation.
Scientific Research Applications
Antimicrobial and Anticancer Applications
Antimicrobial Activity : Research has demonstrated the synthesis and evaluation of various analogues related to the N-(4-(furan-2-yl)thiazol-2-yl)-2-(1-methyl-1H-indol-3-yl)acetamide scaffold, showcasing potent antimicrobial activity against Helicobacter pylori. This suggests the compound's potential application in treating infections caused by H. pylori, which is known for its role in peptic ulcer diseases and gastric cancer (Katsura et al., 1999).
Anticancer Activity : Several derivatives of this compound have been synthesized and studied for their anticancer activity. Notably, compounds have been evaluated against A549 human lung adenocarcinoma cells, showing selectivity and potential as anticancer agents (Evren et al., 2019).
Heterocyclic Chemistry and Drug Design
Synthesis of Heterocyclic Compounds : The compound and its derivatives have been used in the synthesis of heterocyclic compounds with potential applications in drug design. For instance, the synthesis of insensitive energetic materials and the exploration of their thermal stabilities highlight the compound's role in designing novel materials with specific functional properties (Yu et al., 2017).
Drug Design : The structural motif of this compound has been utilized in designing drugs with histamine H2 receptor antagonist activity. This application signifies the compound's relevance in developing therapeutics for conditions related to excessive gastric acid secretion (Yanagisawa et al., 1984).
properties
IUPAC Name |
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-(1-methylindol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2S/c1-21-10-12(13-5-2-3-6-15(13)21)9-17(22)20-18-19-14(11-24-18)16-7-4-8-23-16/h2-8,10-11H,9H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOFMPOQZJOOWMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)CC(=O)NC3=NC(=CS3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.